Cas no 879416-96-3 (2H-1-Benzopyran-2-one, 4-(4-fluorophenyl)-6-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 4-(4-fluorophenyl)-6-methyl-
• CAS No: 879416-96-3
• MF: C₁₆H₁₁FO₂
• MW: 254.255748033524
• CID: 582190
• PubChem ID: 11701583
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-(4-fluorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-(4-fluorophenyl)-6-methyl-
• 4-(4-fluorophenyl)-6-methylchromen-2-one
• DTXSID30470838
• 879416-96-3

• Inchi： 1S/C16H11FO2/c1-10-2-7-15-14(8-10)13(9-16(18)19-15)11-3-5-12(17)6-4-11/h2-9H,1H3
• InChI Key： YAONVVLBLBMRSJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(=O)OC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 254.07430775g/mol
• Monoisotopic Mass: 254.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų